Cas no 68-95-1 (N-Acetyl-L-proline)

N-Acetyl-L-proline Properties

Names and Identifiers

• N-Acetyl-L-proline
• Ac-Pro-OH
• (2S)-1-acetylpyrrolidine-2-carboxylic acid
• (S)-1-ACETYL-PYRROLIDINE-2-CARBOXYLIC ACID
• N-Acethyl-L-proline
• Proline,1-acetyl-, L- (6CI,7CI,8CI)
• (S)-(-)-N-Acetylproline
• (S)-N-Acetylproline
• 1-Acetylproline
• L-N-Acetylproline
• N-Acetylproline
• NSC280718
• Acetylproline
• 1-Acetyl-L-proline
• Acetyl proline
• L-Proline, 1-acetyl-
• (S)-1-acetylpyrrolidine-2-carboxylic acid
• Acetyl-L-Proline
• CC8XZ138VZ
• L-Proline, 1-acetyl- (9CI)
• GNMSLDIYJOSUSW-LURJTMIESA-N
• N7P
• Proline, 1-acetyl-, L-
• acetyl-proline
• 4avs
• N-Acetyl Proline
• 1-Ace
• DS-13404
• DL-Proline, 1-acetyl-
• Q-101648
• 1ST170582
• EINECS 200-698-9
• (S)-acetyl-pyrrolidine-2-carboxylic acid
• NSC 280718
• 68-95-1
• CHEMBL1234599
• MFCD00020837
• HY-W004114
• EN300-211779
• CHEBI:21560
• HMS2765I14
• DB03360
• J-300220
• SCHEMBL358379
• AKOS000302142
• N-Acetyl-L-proline, Vetec(TM) reagent grade, 98%
• MLS000774349
• CS-W004114
• SMR000365399
• Z85923459
• AKOS001121369
• NS00041126
• Q27094301
• 1-Acetylproline #
• DTXSID00910312
• UNII-CC8XZ138VZ
• NSC-280718
• +Expand

• MDL： MFCD00020837
• InChIKey： GNMSLDIYJOSUSW-LURJTMIESA-N
• Inchi： 1S/C7H11NO3/c1-5(9)8-4-2-3-6(8)7(10)11/h6H,2-4H2,1H3,(H,10,11)/t6-/m0/s1
• SMILES： O([H])C([C@]1([H])C([H])([H])C([H])([H])C([H])([H])N1C(C([H])([H])[H])=O)=O
• BRN： 83200

Computed Properties

• Exact Mass: 157.07400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 157.074
• Heavy Atom Count: 11
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 57.6

Experimental Properties

• LogP: 0.01980
• PSA: 57.61000
• Boiling Point: 366.2℃ at 760 mmHg
• Melting Point: 115-117 ºC
• Flash Point: 175.3℃
• Color/Form: White acicular crystals
• Solubility: Uncertain
• Specific Rotation: -86 º (c=1 EtOH)
• Density: 1.2740

N-Acetyl-L-proline Security Information

• RTECS：ZE8925000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Packing Group：I; II; III
• Packing Group：I; II; III
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H301 + H311 + H331-H373-H411
• Warning Statement： Missing Phrase - N15.00950417-P260-P280-P302
  P352
  P312-P304
  P340
  P312-P403
  P233
• Storage Condition：2-8°C
• Signal Word：Danger
• HazardClass：IRRITANT

N-Acetyl-L-proline Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters